Cas no 91991-03-6 (2-Hydroxybenzaldehyde N-phenylsemicarbazone)

• Product Name: 2-Hydroxybenzaldehyde N-phenylsemicarbazone
• CAS No: 91991-03-6
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• MDL: MFCD00437772
• CID: 2814517
• PubChem ID: 135400609
• Update Time: 2025-06-11

2-Hydroxybenzaldehyde N-phenylsemicarbazone Chemical and Physical Properties

Names and Identifiers

• 1-[(6-oxocyclohexa-2,4-dien-1-ylidene)methylamino]-3-phenylurea
• 2-[(E)-(2-HYDROXYPHENYL)METHYLIDENE]-N-PHENYL-1-HYDRAZINECARBOXAMIDE
• 2-hydroxybenzaldehyde N-phenylsemicarbazone
• STK031063
• (2E)-2-(2-hydroxybenzylidene)-N-phenylhydrazinecarboxamide
• 1-[(E)-(2-hydroxyphenyl)methylideneamino]-3-phenylurea
• SCHEMBL12453329
• 1271144-44-5
• 11T-0625
• SR-03000000831-1
• 658-998-4
• 91991-03-6
• MFCD00437772
• AKOS000485928
• 3-[(E)-[(2-hydroxyphenyl)methylidene]amino]-1-phenylurea
• AB00074841-01
• 2-Hydroxybenzaldehyde N-phenylsemicarbazone

• MDL： MFCD00437772
• Inchi： 1S/C14H13N3O2/c18-13-9-5-4-6-11(13)10-15-17-14(19)16-12-7-2-1-3-8-12/h1-10,18H,(H2,16,17,19)/b15-10+
• InChI Key： KJQAVFPMYZFAEU-XNTDXEJSSA-N
• SMILES： OC1C=CC=CC=1/C=N/NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.100776666Da
• Monoisotopic Mass: 255.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.7Ų

Additional information on 2-Hydroxybenzaldehyde N-phenylsemicarbazone

Recent Advances in the Study of 2-Hydroxybenzaldehyde N-phenylsemicarbazone (CAS: 91991-03-6)

2-Hydroxybenzaldehyde N-phenylsemicarbazone (CAS: 91991-03-6) is a semicarbazone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, particularly its role as an antimicrobial, anticancer, and enzyme inhibitory agent. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its therapeutic potential and mechanistic insights.

The synthesis of 2-Hydroxybenzaldehyde N-phenylsemicarbazone typically involves the condensation of 2-hydroxybenzaldehyde with N-phenylsemicarbazide under controlled conditions. Recent advancements in synthetic methodologies have focused on optimizing yield and purity, with some studies employing green chemistry approaches to reduce environmental impact. Structural elucidation via techniques such as NMR, IR spectroscopy, and X-ray crystallography has confirmed the compound's planar configuration and hydrogen-bonding interactions, which are critical for its biological activity.

In terms of biological applications, 2-Hydroxybenzaldehyde N-phenylsemicarbazone has demonstrated promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. Mechanistic studies suggest that its efficacy may stem from the disruption of microbial cell membranes or interference with essential enzymatic processes. Additionally, the compound has shown potential as an anticancer agent, with in vitro studies revealing its ability to induce apoptosis in cancer cell lines through the modulation of key signaling pathways, such as the p53 and caspase cascades.

Further investigations have explored the compound's enzyme inhibitory properties, particularly its interaction with cyclooxygenase (COX) and urease enzymes. These findings suggest potential applications in the treatment of inflammatory diseases and Helicobacter pylori infections, respectively. However, challenges remain in optimizing the compound's pharmacokinetic profile, including its solubility and bioavailability, to enhance its therapeutic utility.

In conclusion, 2-Hydroxybenzaldehyde N-phenylsemicarbazone represents a versatile scaffold for drug development, with demonstrated efficacy across multiple therapeutic areas. Ongoing research is focused on structural modifications to improve its pharmacological properties and reduce potential toxicity. Future studies should also explore its in vivo efficacy and safety profile to facilitate its transition from bench to bedside.